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Compound of Interest

Compound Name: Photo-lysine hydrochloride

Cat. No.: B1150410 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. Adherence to correct chemical handling and disposal protocols is a

critical component of this responsibility. This guide provides essential, step-by-step procedures

for the proper disposal of photo-lysine hydrochloride, a photo-reactive amino acid analog

used to investigate biomolecular interactions.

Photo-lysine hydrochloride contains a light-sensitive diazirine group, which, upon activation

with UV light, forms a highly reactive carbene intermediate.[1][2] This reactivity is key to its

application in crosslinking studies but also necessitates careful handling and disposal. The

Safety Data Sheet (SDS) for photo-lysine hydrochloride classifies it as harmful if swallowed

and very toxic to aquatic life with long-lasting effects.[3] Therefore, it must be treated as

hazardous waste.

Key Safety and Hazard Information
Proper disposal begins with understanding the hazards associated with the chemical. The

following table summarizes the key hazard classifications for photo-lysine hydrochloride.
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Hazard
Classification
(GHS)

Category Hazard Statement
Precautionary
Statement

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed.

P301 + P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/ physician if

you feel unwell.

Acute Aquatic Toxicity Category 1
H400: Very toxic to

aquatic life.

P273: Avoid release to

the environment.

Chronic Aquatic

Toxicity
Category 1

H410: Very toxic to

aquatic life with long

lasting effects.

P391: Collect spillage.

P501: Dispose of

contents/ container to

an approved waste

disposal plant.

Data sourced from the

Photo-lysine

hydrochloride Safety

Data Sheet.[3]

Standard Operating Procedure for Disposal
This protocol provides a step-by-step guide for the safe disposal of photo-lysine
hydrochloride in solid form and as a liquid waste solution.

Personal Protective Equipment (PPE)
Before handling photo-lysine hydrochloride waste, ensure you are wearing the appropriate

PPE to minimize exposure.

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Chemical safety goggles.

Lab Coat: A standard laboratory coat is required.
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Respiratory Protection: If there is a risk of inhaling dust from the solid form, wear a dust

mask or work in a ventilated fume hood.[4]

Disposal of Solid Photo-Lysine Hydrochloride Waste
This applies to expired reagents, unused neat compounds, or residues from weighing.

Step 1: Waste Identification & Segregation

Identify the waste clearly as "Hazardous Chemical Waste: Photo-Lysine Hydrochloride".

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) department. Keeping chemicals

in their original containers is best practice.

Step 2: Containerization

Place the solid photo-lysine hydrochloride waste into a designated, leak-proof, and

sealable hazardous waste container.

The container must be clearly labeled with its contents.

Step 3: Storage and Collection

Store the sealed container in a designated, secure hazardous waste accumulation area.

Arrange for pickup and disposal through your institution's licensed professional waste

disposal service.

Disposal of Liquid Photo-Lysine Hydrochloride Waste
This applies to aqueous solutions or experimental residues containing photo-lysine
hydrochloride. Crucially, do not pour this chemical down the drain, due to its high aquatic

toxicity.[3][5]

Step 1: Waste Collection
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Collect all liquid waste containing photo-lysine hydrochloride in a dedicated, sealed,

and clearly labeled hazardous waste container.

Step 2: Avoid Environmental Release

Ensure all spills are collected and treated as hazardous waste.[3] For a small spill, sweep

up the material, place it in a bag, and hold it for waste disposal.[4]

Step 3: Storage and Disposal

Store the liquid waste container in the designated hazardous waste accumulation area.

Dispose of the contents and the container through an approved waste disposal plant, in

accordance with local, regional, and national regulations.[3][6]

Disposal of Contaminated Labware
This includes items like pipette tips, empty vials, and gloves that have come into direct contact

with photo-lysine hydrochloride.

Step 1: Segregation

Collect all contaminated solid waste in a separate, clearly labeled hazardous waste bag or

container.

Step 2: Disposal

Handle uncleaned, empty containers as you would the product itself.

Dispose of this contaminated waste through your institution's hazardous waste stream.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of photo-
lysine hydrochloride.
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Caption: Disposal workflow for Photo-Lysine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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